Cas no 30608-62-9 ((S)-(-)-1,2-Epoxybutane)

(S)-(-)-1,2-Epoxybutane structure
(S)-(-)-1,2-Epoxybutane structure
Product Name:(S)-(-)-1,2-Epoxybutane
CAS No:30608-62-9
MF:C4H8O
MW:72.1057214736938
MDL:MFCD02683445
CID:53631
PubChem ID:10898629
Update Time:2025-04-18

(S)-(-)-1,2-Epoxybutane Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-1,2-Epoxybutane
    • S-(-)-1,2-Epoxybutane
    • (S)-(-)-Butylene Oxide
    • (S)- 1,2-Epoxybutane
    • (S)-(-)-1,2-Butylene oxide
    • (S)-Ethyloxirane
    • (2S)-2-ethyloxirane
    • (S)-(-)-Ethylethylene Oxide
    • (S)-(-)-Ethyloxirane
    • (S)-(?)-1,2-Epoxybutane
    • Butane,1,2-epoxy-, (S)-(-)- (8CI)
    • Oxirane, ethyl-, (2S)- (9CI)
    • Oxirane, ethyl-,(S)-
    • (S)-1-Butene oxide
    • (S)-2-Ethyloxirane
    • (S)-1,2-Epoxybutane
    • MDL： MFCD02683445
    • Inchi： 1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3/t4-/m0/s1
    • InChI Key： RBACIKXCRWGCBB-BYPYZUCNSA-N
    • SMILES： O1C[C@@H]1CC

Computed Properties

  • Exact Mass: 72.05750
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 34.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: liquid
  • Density: 0.837 g/mL at 25 °C(lit.)
  • Melting Point: 60-64°C
  • Boiling Point: 63 °C(lit.)
  • Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
  • Refractive Index: n20/D 1.386(lit.)
  • PSA: 12.53000
  • LogP: 0.79520
  • Solubility: Not available
  • Optical Activity: [α]20/D −10°, neat

(S)-(-)-1,2-Epoxybutane Security Information

(S)-(-)-1,2-Epoxybutane Customs Data

  • HS CODE：2910900090
  • Customs Data：

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

(S)-(-)-1,2-Epoxybutane Pricemore >>

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(S)-(-)-1,2-Epoxybutane Production Method

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